(10,11-Dihydro-dibenzo[b,f]azepin-5-yl)-acetic acid

• Molecular Formula: C16H15NO2
• Molecular Weight: 253.29 g/mol
• IUPAC Name: 2-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)acetic acid
• InChI: InChI=1S/C16H15NO2/c18-16(19)11-17-14-7-3-1-5-12(14)9-10-13-6-2-4-8-15(13)17/h1-8H,9-11H2,(H,18,19)
• InChI Key: FVNZNQZCRCFHSI-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C3=CC=CC=C31)CC(=O)O

Description

(10,11-Dihydro-dibenzo[b,f]azepin-5-yl)-acetic acid is a chemical compound that belongs to the class of dibenzazepines. This compound is characterized by its unique structure, which includes a dibenzoazepine core with an acetic acid functional group attached. It is known for its applications in various fields, including organic synthesis and medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (10,11-Dihydro-dibenzo[b,f]azepin-5-yl)-acetic acid typically involves the reaction of dibenzoazepine derivatives with acetic acid or its derivatives. One common method involves the use of 10,11-dihydro-5H-dibenzo[b,f]azepine as a starting material, which undergoes a series of reactions to introduce the acetic acid moiety .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process often includes steps such as purification and crystallization to obtain the final product in a usable form .

Chemical Reactions Analysis

Types of Reactions

(10,11-Dihydro-dibenzo[b,f]azepin-5-yl)-acetic acid can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert it into alcohols or amines.

Substitution: It can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and pH to ensure the desired transformation .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

(10,11-Dihydro-dibenzo[b,f]azepin-5-yl)-acetic acid has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: This compound is studied for its potential biological activities, including its effects on cellular processes.

Medicine: It has been investigated for its potential therapeutic applications, particularly in the treatment of neurological disorders.

Industry: It is used in the production of materials such as dyes and polymers.

Mechanism of Action

The mechanism of action of (10,11-Dihydro-dibenzo[b,f]azepin-5-yl)-acetic acid involves its interaction with specific molecular targets and pathways. It may act by modulating the activity of enzymes or receptors, leading to changes in cellular signaling and function. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to (10,11-Dihydro-dibenzo[b,f]azepin-5-yl)-acetic acid include:

• 10,11-Dihydro-5H-dibenzo[b,f]azepine
• Iminodibenzyl
• Desipramine
• Trimipramine
• Lofepramine

Uniqueness

What sets this compound apart from these similar compounds is its specific structural modification with the acetic acid moiety. This modification can impart unique chemical and biological properties, making it valuable for specific applications in research and industry .